Cas no 14013-55-9 (Propanoic acid, 2-(4-methylphenoxy)-, (2R)-)

• Product Name: Propanoic acid, 2-(4-methylphenoxy)-, (2R)-
• CAS No: 14013-55-9
• MF: C₁₀H₁₂O₃
• MW: 180.200483322144
• CID: 1283715
• Update Time: 2024-08-03

Propanoic acid, 2-(4-methylphenoxy)-, (2R)- Chemical and Physical Properties

Names and Identifiers

• Propanoic acid, 2-(4-methylphenoxy)-, (2R)-

• Inchi： 1S/C10H12O3/c1-7-3-5-9(6-4-7)13-8(2)10(11)12/h3-6,8H,1-2H3,(H,11,12)/t8-/m1/s1
• InChI Key： BTQZPXFENISXER-MRVPVSSYSA-N
• SMILES： C(O)(=O)[C@H](OC1=CC=C(C)C=C1)C

Computed Properties

• Exact Mass: 180.07866
• Monoisotopic Mass: 180.079
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 171
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2

Experimental Properties

• Density: 1.142±0.06 g/cm3(Predicted)
• Boiling Point: 302.7±17.0 °C(Predicted)
• PSA: 46.53
• pka: 3.27±0.10(Predicted)